Cas no 36140-78-0 (1H-Pyrazole, 1-(4-chlorobenzoyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 1-(4-chlorobenzoyl)-3,5-dimethyl-
• CAS No: 36140-78-0
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 1473148
• PubChem ID: 674647
• Update Time: 2025-04-20

1H-Pyrazole, 1-(4-chlorobenzoyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-chlorobenzoyl)-3,5-dimethyl-
• HMS1540J18
• Cambridge id 5270185
• AB00078430-01
• SR-01000202647-1
• (4-chlorophenyl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone
• 1-(4-chloro-benzoyl)-3,5-dimethyl-1H-pyrazole
• AKOS000345927
• CBDivE_013822
• CHEMBL390695
• SR-01000202647
• BDBM50468627
• 36140-78-0
• TimTec1_002328

• Inchi： 1S/C12H11ClN2O/c1-8-7-9(2)15(14-8)12(16)10-3-5-11(13)6-4-10/h3-7H,1-2H3
• InChI Key： JXBJSVPXZCXBOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 234.05613
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89